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Compound of Interest

Compound Name:
2-(3-Chloro-2-

fluorophenyl)propan-2-amine

Cat. No.: B12095994

Get Quote

Mechanistic Divergence: Transporter Affinity
and Mitochondrial Collapse
The core causality behind the increased toxicity of halogenated amphetamines lies in a dual-hit

mechanism that non-halogenated variants lack at standard physiological doses:

Serotonergic Neurotoxicity & Oxidative Stress: Halogenated derivatives like para-

chloroamphetamine (PCA) and para-fluoroamphetamine (4-FA) act as potent SERT

inhibitors. The massive efflux of serotonin, combined with its subsequent metabolism,3 and

the generation of reactive oxygen species (ROS)[3].

Direct Mitochondrial Impairment: Unlike non-halogenated amphetamines (which induce

toxicity primarily at high doses via hyperthermia), halogenated amphetamines directly impair

the mitochondrial electron transport chain (ETC). This leads to a2, which is a definitive

hallmark of primary mitochondrial toxicity[2].
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Divergent cytotoxic pathways of halogenated vs. non-halogenated amphetamines.

Quantitative Comparison of Cytotoxicity
When profiling these compounds in 1, a clear structure-toxicity relationship emerges[1]. The

size and electronegativity of the para-substituent dictate the severity of the toxicity. The

established 2[2].
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(ATP
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Cytotoxicity
Rank

Non-

Halogenated

Amphetamine

(AMP)
DAT, NET > 2.0 mM > 2.0 mM Low

Halogenated

(Fluoro)

4-

Fluoroamphet

amine (4-FA)

DAT, NET,

SERT
~ 1.0 mM ~ 1.5 mM Moderate

Halogenated

(Chloro)

4-

Chloroamphe

tamine (PCA)

SERT ~ 0.25 mM ~ 0.5 mM High

Methoxy-

Substituted

para-

Methoxyamp

hetamine

(PMA)

SERT ~ 0.5 mM ~ 1.0 mM High

Data synthesized from comparative in vitro assays on SH-SY5Y and HepG2 cell lines. Note

that ATP depletion occurs at lower concentrations than membrane rupture, confirming that

mitochondrial failure precedes necrosis.

Experimental Methodologies: Self-Validating
Protocols
To ensure scientific integrity, preclinical cytotoxicity assays must be self-validating. Relying

solely on an MTT assay is insufficient, as it measures metabolic activity which can be

confounded by direct mitochondrial inhibitors. Therefore, an orthogonal approach—measuring

ATP content, respiratory capacity, and membrane integrity simultaneously—is required.

Protocol 1: Orthogonal Assessment of Mitochondrial
Toxicity vs. Necrosis
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Objective: To determine if cell death is a primary result of mitochondrial failure (apoptosis) or

direct membrane lysis (necrosis).

Cell Culture & Differentiation: Seed SH-SY5Y cells in 96-well plates. Differentiate for 5-7

days using 10 µM retinoic acid (RA).

Causality: Undifferentiated SH-SY5Y cells lack mature monoamine transporters. RA

differentiation induces a mature neuronal phenotype, ensuring the cells express functional

SERT and DAT, making the model physiologically relevant for amphetamine uptake.

Compound Exposure: Treat cells with a concentration gradient (0.05 mM to 2.0 mM) of AMP,

4-FA, and PCA for 24 hours. Include a vehicle control (0.1% DMSO) and a positive

mitochondrial toxicity control (e.g., 1 µM Rotenone).

Membrane Integrity (LDH Release): Transfer 50 µL of the supernatant to a new plate and

assay for Lactate Dehydrogenase (LDH) using a colorimetric kit.

Causality: LDH is a stable cytosolic enzyme. Its presence in the extracellular media strictly

indicates plasma membrane rupture (necrosis).

Intracellular ATP Quantification: Lyse the remaining cells in the original plate and measure

ATP using a luminescence-based assay (e.g., CellTiter-Glo).

Validation Check: If ATP depletion occurs at significantly lower concentrations than LDH

release (as seen with PCA), the primary mechanism is mitochondrial toxicity. If both occur

simultaneously, the compound is a general membrane lysing agent.

Protocol 2: Real-Time Cellular Respirometry (Seahorse
XF)
Objective: To pinpoint the exact site of electron transport chain (ETC) disruption.

Preparation: Seed differentiated SH-SY5Y cells in a Seahorse XF96 microplate.

Basal Respiration: Measure the baseline Oxygen Consumption Rate (OCR).

Injection Strategy (Mito Stress Test):
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Port A (Test Compound): Inject PCA or AMP (0.5 mM). Monitor acute changes in OCR.

Port B (Oligomycin, 1 µM): Inhibits ATP synthase. The remaining OCR represents proton

leak.

Port C (FCCP, 0.5 µM): Uncouples the ETC, revealing maximal respiratory capacity.

Port D (Rotenone/Antimycin A, 0.5 µM): Shuts down Complex I and III, leaving only non-

mitochondrial respiration.

Data Interpretation: Halogenated amphetamines like PCA will acutely depress maximal

respiratory capacity (post-FCCP injection) compared to non-halogenated controls, proving

direct ETC impairment.
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Orthogonal experimental workflow for validating amphetamine-induced cytotoxicity.

Conclusion
The addition of a halogen atom to the para-position of the amphetamine backbone is not a

benign structural tweak; it fundamentally shifts the molecule from a dopaminergic stimulant to a

potent serotonergic neurotoxin and mitochondrial poison. By employing orthogonal, self-
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validating assays that separate metabolic suppression from membrane lysis, researchers can

accurately profile the safety liabilities of novel psychoactive substances and clinical candidates.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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